Cas no 2228837-01-0 (2,2-Difluoro-2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol)

• Product Name: 2,2-Difluoro-2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• CAS No: 2228837-01-0
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 5758967
• PubChem ID: 165734048
• Update Time: 2023-11-15

2,2-Difluoro-2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1957725
• 2228837-01-0
• 2,2-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• 2,2-Difluoro-2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H6F6O/c10-7-2-1-5(9(13,14)15)3-6(7)8(11,12)4-16/h1-3,16H,4H2
• InChI Key： HIVXYXPMZMBHAU-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C(=CC=C(C(F)(F)F)C=1)F)F

Computed Properties

• Exact Mass: 244.03228378g/mol
• Monoisotopic Mass: 244.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų